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Compound of Interest

Compound Name: H-CHG-OME HCL

Cat. No.: B170248

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemical compounds such as H-CHG-OME HCL
(Cyclohexylglycine methyl ester hydrochloride). This guide provides essential, immediate safety
and logistical information, including operational and disposal plans, to foster a secure research
environment.

Chemical Identifier:

o Compound Name: Cyclohexylglycine methyl ester hydrochloride
» Abbreviation: H-CHG-OME HCL

« CAS Number: 141109-19-5[1]

This compound is classified as a hazardous chemical and is known to cause skin irritation.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling H-
CHG-OME HCL. Proper selection and use of PPE are critical to minimize exposure and ensure
personal safety.
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Body Part

Required PPE

Specifications and
Recommendations

Eyes/Face

Safety Goggles or Full Face
Shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]
[3][4] A full face shield is
recommended when there is a
significant risk of splashing.[5]

[6]

Hands

Chemical-resistant, impervious

gloves

Nitrile or butyl rubber gloves
are recommended for handling
acids and related compounds.
[7] Gloves should comply with

an approved standard.[8]

Skin/Body

Protective Clothing / Chemical-

resistant Suit

Wear appropriate protective
clothing to prevent skin
exposure.[2][3][9] For larger
quantities or in case of spills, a
chemical-resistant suit may be

necessary.[5]

Respiratory

Respirator (as needed)

In case of dust formation or
inadequate ventilation, a
NIOSH/MSHA approved
respirator with an acid gas
vapor cartridge should be
worn.[5][9] A respirator is
required if exposure limits are

exceeded.[9]

Experimental Workflow and Safety Protocols

The following workflow provides a step-by-step guide for the safe handling of H-CHG-OME

HCL, from initial preparation to final disposal. Adherence to these procedures is crucial for
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minimizing risks in the laboratory.

Preparation Phase

1. Designate Work Area
Ensure fume hood is certified and operational.
Verify eyewash station and safety shower are accessible.

Proceed

2. Assemble Materials
Gather H-CHG-OME HCL, solvents, glassware,
and necessary equipment.

Proceed

3. Don PPE

Put on all required personal protective equipment
as specified in the table above.

\ J
Begin Handling
4 3 N
Handling Phase
4. Weighing
Weigh the solid compound in a fume hood.
Use a draft shield to prevent dust dispersion.
Proceed
5. Dissolution
Add the compound to the solvent slowly.
If diluting an acid, always add acid to water.
Proceed
6. Reaction/Use
Perform the experimental procedure in a fume hood.
Monitor the reaction for any unexpected changes.
\ J
Experiment Complete
4 . N
Cleanup & Djisposal Phase
7. Decontamination
Clean all glassware and equipment thoroughly.
Wipe down the work surface.
Proceed
8. Waste Disposal
Dispose of chemical waste in a designated,
labeled container. Follow all local and institutional
waste disposal regulations.
Final Step
9. Doff PPE
Remove PPE in the correct order to avoid contamination.
Wash hands thoroughly after.
- J
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Figure 1. Step-by-step workflow for the safe handling of H-CHG-OME HCL.

Detailed Experimental Protocols

1. Preparation:

o Work Area Designation: Before starting any work, designate a specific area for handling H-
CHG-OME HCL, preferably within a certified chemical fume hood.[6] Ensure that an
eyewash station and safety shower are readily accessible and have been recently tested.[1]
[10]

» Material Assembly: Gather all necessary chemicals, solvents, glassware, and equipment.
Ensure everything is clean and in good working order.

e PPE Donning: Put on all required PPE, including safety goggles, a lab coat, and chemical-
resistant gloves.

2. Handling and Use:

» Weighing: When weighing the solid H-CHG-OME HCL, do so within the fume hood to
minimize the risk of inhaling any dust.[1] Use a container that is appropriate for the amount
being weighed.

 Dissolution: When dissolving the compound, add it slowly to the solvent. If working with
acids, always remember to add the acid to water, never the other way around, to prevent a
violent exothermic reaction.[5]

e Reaction: Conduct all experimental procedures within the fume hood.[6] Keep the sash at
the lowest practical height.

3. Cleanup and Disposal:

o Decontamination: After the experiment is complete, decontaminate all glassware and
equipment that came into contact with the chemical. Wipe down the work surface in the fume
hood.

o Waste Disposal: Dispose of all chemical waste, including any unused H-CHG-OME HCL and
contaminated materials, in a clearly labeled, sealed container.[8] Adhere to all institutional
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and local regulations for hazardous waste disposal.[5]

o PPE Doffing: Remove your PPE in a manner that avoids contaminating yourself. Typically,
gloves are removed first, followed by the lab coat and then eye protection. Wash your hands
thoroughly with soap and water after removing all PPE.[8][10]

Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures immediately:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
including under the eyelids.[1] Seek immediate medical attention.[1]

o Skin Contact: Wash the affected area immediately with plenty of water for at least 15
minutes.[1] If skin irritation persists, seek medical attention.[1]

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration.[1] Get medical attention if symptoms occur.[1]

 Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterwards.[2] Seek immediate medical attention.

o Spills: For small spills, sweep up the solid material and place it into a suitable container for
disposal.[1] Avoid creating dust.[2] For larger spills, evacuate the area and follow your
institution's emergency spill response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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